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Compound of Interest

Compound Name: TBAP-001

CAS No.: 1777832-90-2

Cat. No.: B2541119

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TBAP-001, also identified as Synthesis 13 in patent WO2015075483A1, is a potent pan-Raf

kinase inhibitor.[1][2][3] Raf kinases are critical components of the MAPK/ERK signaling

pathway, which is frequently dysregulated in various human cancers. As a pan-Raf inhibitor,

TBAP-001 targets multiple isoforms of the Raf kinase, offering a potential therapeutic strategy

for cancers driven by mutations in the RAS/RAF pathway. These application notes provide a

detailed protocol for the intraperitoneal (IP) administration of TBAP-001 in mouse models, a

common method for evaluating the in vivo efficacy of novel therapeutic compounds.

Mechanism of Action
TBAP-001 functions by inhibiting the kinase activity of all Raf isoforms (A-Raf, B-Raf, and C-

Raf). This blockade of Raf activity prevents the downstream phosphorylation of MEK and ERK,

thereby inhibiting the MAPK signaling cascade. This pathway is crucial for cell proliferation,

differentiation, and survival. In cancer cells with activating mutations in BRAF or RAS, this

pathway is constitutively active, leading to uncontrolled cell growth. By inhibiting all Raf
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isoforms, TBAP-001 can effectively shut down this signaling pathway, leading to cell cycle

arrest and apoptosis in cancer cells.
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Figure 1: Simplified diagram of the MAPK/ERK signaling pathway and the inhibitory action of

TBAP-001.

Quantitative Data Summary
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The following table summarizes the in vitro inhibitory concentrations (IC50) of TBAP-001
against various cancer cell lines. This data is crucial for selecting appropriate cell line-derived

xenograft (CDX) models for in vivo studies.

Cell Line Cancer Type BRAF/RAS Status IC50 (nM)

A375 Malignant Melanoma BRAF V600E 178

WM266.4 Malignant Melanoma BRAF V600E 62

UACC62 Malignant Melanoma BRAF V600E 72

LOX IMVI Amelanotic Melanoma BRAF V600E 93

HT-29
Colorectal

Adenocarcinoma
BRAF V600E 590

COLO205
Colorectal

Adenocarcinoma
BRAF V600E 43

RKO Colon Carcinoma BRAF V600E 690

WiDr
Colon

Adenocarcinoma
BRAF V600E 390

SW620
Colorectal

Adenocarcinoma
KRAS G12V 480

HCT116 Colorectal Carcinoma KRAS G13D 600

MiaPaCa-2 Pancreatic Carcinoma KRAS G12C 290

Data compiled from publicly available sources.[1]

Experimental Protocols
Formulation of TBAP-001 for Intraperitoneal Injection
TBAP-001 is poorly soluble in aqueous solutions. Therefore, a suspension is typically prepared

for intraperitoneal administration. A suggested formulation to achieve a 2.08 mg/mL suspended

solution is as follows.[1][4]
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Materials:

TBAP-001 powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Sterile Saline (0.9% NaCl)

Procedure:

Prepare a 20.8 mg/mL stock solution of TBAP-001 in DMSO.

To prepare a 1 mL working solution, take 100 µL of the TBAP-001 DMSO stock solution.

Add 400 µL of PEG300 to the DMSO stock and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of sterile saline to bring the final volume to 1 mL.

Vortex the final suspension thoroughly before each injection to ensure a uniform distribution

of the compound.

Intraperitoneal Injection Workflow in Mice
The following workflow outlines the key steps for conducting an in vivo efficacy study of TBAP-
001 using a xenograft mouse model.
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Figure 2: Experimental workflow for TBAP-001 intraperitoneal injection in a mouse xenograft

model.

Detailed Intraperitoneal Injection Protocol
Animal Models:

Immunocompromised mice such as NOD/SCID or athymic nude mice are suitable for

establishing human cancer cell line-derived xenografts (CDX) or patient-derived xenografts

(PDX). The patent for TBAP-001 mentions the use of Cb17 NOD SCID mice for patient-

derived xenografts.[3]

Procedure:

Animal Restraint: Gently restrain the mouse by grasping the loose skin over the neck and

back, ensuring the abdomen is exposed.

Injection Site: The preferred injection site is the lower right quadrant of the abdomen. This

location avoids puncturing the cecum, bladder, and other vital organs.

Injection:

Use a 25-27 gauge needle.

Insert the needle at a 15-20 degree angle into the peritoneal cavity.

Gently aspirate to ensure the needle has not entered a blood vessel or organ.

Slowly inject the calculated volume of the TBAP-001 suspension. The injection volume

should typically be between 100-200 µL for a standard 20-25g mouse.

Post-Injection Monitoring: Observe the animal for any signs of distress immediately after the

injection and monitor regularly throughout the study period.

Dosage and Schedule:

The optimal dosage and schedule for TBAP-001 have not been explicitly reported in publicly

available literature.
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Based on preclinical studies of other pan-Raf inhibitors, a starting dosage range of 25-50

mg/kg administered once or twice daily could be considered for initial efficacy studies.

It is crucial to perform a dose-escalation study to determine the maximum tolerated dose

(MTD) and the optimal therapeutic dose for the specific mouse model being used.

Data Presentation and Analysis
All quantitative data from the in vivo study should be meticulously recorded and presented in a

clear and organized manner.

Table of In Vivo Efficacy Data (Example):

Treatment
Group

Dosing
Regimen
(mg/kg,
frequency)

Mean Tumor
Volume (mm³)
± SEM (Day X)

Percent Tumor
Growth
Inhibition (%)

Mean Body
Weight
Change (%)

Vehicle Control Vehicle, QD N/A

TBAP-001 25, QD

TBAP-001 50, QD

TBAP-001 25, BID

TBAP-001 50, BID

QD: once daily; BID: twice daily; SEM: Standard Error of the Mean.

Conclusion
This document provides a comprehensive overview and a detailed protocol for the

intraperitoneal administration of the pan-Raf inhibitor TBAP-001 in mouse models. While a

specific, optimized dosing regimen is not publicly available, the information provided on

formulation and general procedure, combined with the suggested approach for dose-finding

studies, will enable researchers to effectively design and execute in vivo efficacy experiments.

Careful adherence to these protocols and meticulous data collection are essential for obtaining

reliable and reproducible results in the preclinical evaluation of TBAP-001.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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